Cas no 66574-84-3 (2-acetamido-3-(2-fluorophenyl)propanoic acid)

• Product Name: 2-acetamido-3-(2-fluorophenyl)propanoic acid
• CAS No: 66574-84-3
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• MDL: MFCD00017915
• CID: 58483
• PubChem ID: 24888391
• Update Time: 2025-07-21

2-acetamido-3-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-2-fluoro-DL-phenylalanine
• 2-acetamido-3-(2-fluorophenyl)propanoic acid
• ACETYL-DL-o-FLUOROPHENYLALANINE, N-(RG)
• FT-0629807
• NSC 270550
• NSC-270550
• DTXSID801305639
• N-Acetyl-2-fluoro-DL-phenylalanine, 98%
• F2147-6665
• CHEBI:191060
• A835496
• CS-0326699
• N-acetyl-o-fluoro-dl-phenylalanine
• N-Acetyl-2-fluoro-DL-phenylalanine (Ac-DL-Phe(2-F)-OH)
• 2-acetamido-3-(2-fluorophenyl)propanoic acid (1)
• 2-acetamido-3-(2-luorophenyl)propanoic acid
• DL-Phenylalanine, N-acetyl-2-fluoro-
• 66574-84-3
• N-Acetyl-2-fluoro-3-phenyl-DL-alanine
• N-Acetyl-dl-o-fluorophenylalanine
• EINECS 266-409-3
• MFCD00017915
• NSC270550
• SCHEMBL503585
• 1-benzyl-pyrrolidine-2-carboxylicacidhydrochloride
• n-acetyl-2-fluorophenylalanine
• AKOS009159279
• BDBM222297
• DB-054938
• ZKZPFAQDTBSPJH-UHFFFAOYSA-N

• MDL： MFCD00017915
• Inchi： 1S/C11H12FNO3/c1-7(14)13-10(11(15)16)6-8-4-2-3-5-9(8)12/h2-5,10H,6H2,1H3,(H,13,14)(H,15,16)
• InChI Key： ZKZPFAQDTBSPJH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 225.08000
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Color/Form: White or off white powder.
• Density: 1.2317 (estimate)
• Melting Point: 153-155 °C (lit.)
• PSA: 66.40000
• LogP: 1.34840
• Solubility: Not determined

2-acetamido-3-(2-fluorophenyl)propanoic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-acetamido-3-(2-fluorophenyl)propanoic acid

Introduction to 2-acetamido-3-(2-fluorophenyl)propanoic acid (CAS No. 66574-84-3) and Its Emerging Applications in Chemical Biology

2-acetamido-3-(2-fluorophenyl)propanoic acid, identified by its CAS number 66574-84-3, is a fluorinated aromatic carboxylic acid derivative featuring an amide group. This compound has garnered significant attention in the field of chemical biology due to its structural versatility and potential therapeutic applications. The presence of both a fluorine substituent and an amide moiety imparts unique physicochemical properties, making it a valuable scaffold for drug discovery and molecular recognition studies.

The molecular structure of 2-acetamido-3-(2-fluorophenyl)propanoic acid consists of a propanoic acid backbone substituted with an acetamide group at the C-2 position and a 2-fluorophenyl group at the C-3 position. This arrangement confers both hydrophilic and hydrophobic characteristics, enhancing its solubility in various solvents and facilitating interactions with biological targets. The fluorine atom, in particular, is known to modulate metabolic stability, binding affinity, and pharmacokinetic profiles, making it a critical feature in medicinal chemistry.

In recent years, 2-acetamido-3-(2-fluorophenyl)propanoic acid has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its fluorinated aromatic ring serves as a privileged scaffold for designing ligands targeting enzymes and receptors involved in critical biological pathways. For instance, studies have demonstrated its utility in developing inhibitors of proteases and kinases, which are implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The amide group further allows for derivatization into peptidomimetics, expanding its potential applications in structure-based drug design.

One of the most compelling aspects of 2-acetamido-3-(2-fluorophenyl)propanoic acid is its role in modulating immune responses. Emerging research indicates that fluorinated derivatives can influence immune checkpoint pathways, offering promising leads for immunotherapy. Specifically, compounds structurally related to this molecule have shown efficacy in preclinical models by enhancing T-cell activation or blocking inhibitory receptors. These findings align with the broader trend toward immunomodulatory agents as therapeutic candidates.

The synthesis of 2-acetamido-3-(2-fluorophenyl)propanoic acid presents unique challenges due to the need for precise functionalization at multiple positions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. Recent advances in flow chemistry have further streamlined its production, enabling scalable synthesis for both research and industrial applications. These innovations underscore the growing importance of this compound in synthetic chemistry.

Beyond its pharmaceutical potential, 2-acetamido-3-(2-fluorophenyl)propanoic acid has found utility in materials science and agrochemicals. Its ability to form stable complexes with metal ions makes it a candidate for designing metal-organic frameworks (MOFs) with tailored properties. Additionally, fluorinated carboxylic acids are increasingly used in crop protection agents due to their enhanced bioactivity and environmental stability. Such applications highlight the compound's broad industrial relevance.

The development of high-throughput screening (HTS) platforms has accelerated the discovery of novel derivatives of 2-acetamido-3-(2-fluorophenyl)propanoic acid. By leveraging automated synthesis techniques coupled with biophysical assays, researchers can rapidly assess binding affinities and selectivity profiles against biological targets. This approach has led to the identification of lead compounds with improved pharmacological properties, demonstrating the compound's value as a starting point for drug development.

Future directions for research on 2-acetamido-3-(2-fluorophenyl)propanoic acid include exploring its role in epigenetic modulation. The amide group provides a framework for designing small molecules that interact with histone deacetylases or other epigenetic enzymes. Such interactions could lead to therapies for diseases associated with aberrant epigenetic patterns, including certain cancers and developmental disorders. Furthermore, computational modeling techniques are being employed to predict new derivatives with enhanced activity profiles.

The regulatory landscape for compounds like 2-acetamido-3-(2-fluorophenyl)propanoic acid is evolving alongside advancements in synthetic chemistry and drug development methodologies. Regulatory agencies are increasingly recognizing the importance of fluorinated derivatives in medicinal chemistry, providing clearer guidelines for their development and commercialization. This evolving framework ensures that innovative applications of this compound can be realized while maintaining safety and efficacy standards.

In conclusion, 2-acetamido-3-(2-fluorophenyl)propanoic acid (CAS No. 66574-84-3) represents a versatile scaffold with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to materials science, while ongoing research continues to uncover new therapeutic opportunities. As synthetic methodologies advance and computational tools become more sophisticated, the utility of this compound is expected to expand further.